Cas no 1075-86-1 (1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1))

1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1) structure
1075-86-1 structure
Product Name:1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1)
CAS No:1075-86-1
MF:C8H11N2NaO2
MW:190.174912691116
CID:220690
PubChem ID:23705738
Update Time:2025-04-19

1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1)
    • 3-Sodio-1,3-diazaspiro[4.5]decane-2,4-dione
    • sodium,3-aza-1-azanidaspiro[4.5]decane-2,4-dione
    • 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-sodium deriv.
    • sodium;4-oxo-1,3-diazaspiro[4.5]dec-1-en-2-olate
    • sodium;3-aza-1-azanidaspiro[4.5]decane-2,4-dione
    • 3'-Sodiocyclohexanespiro-5'-hydantoin
    • 1075-86-1
    • DTXSID80148070
    • Inchi: 1S/C8H12N2O2.Na/c11-6-8(10-7(12)9-6)4-2-1-3-5-8;/h1-5H2,(H2,9,10,11,12);/q;+1/p-1
    • InChI Key: PXZYNVBFBPXRET-UHFFFAOYSA-M
    • SMILES: [Na+].O=C1C2(CCCCC2)[N-]C(N1)=O

Computed Properties

  • Exact Mass: 190.07193
  • Monoisotopic Mass: 190.071822
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.2

Experimental Properties

  • PSA: 64.52
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